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Compound of Interest

Compound Name: 4-Fluoro-2-iodoaniline

Cat. No.: B1303420 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of 4-Fluoro-2-iodoaniline using mass

spectrometry and infrared (IR) spectroscopy. The intended audience for this document includes

researchers, scientists, and professionals in the field of drug development. This guide offers a

comprehensive overview of the spectral data, experimental protocols, and structural elucidation

of the target molecule.

Mass Spectrometry Analysis
Mass spectrometry of 4-Fluoro-2-iodoaniline provides critical information regarding its

molecular weight and fragmentation pattern, which is instrumental in confirming its chemical

structure.

Quantitative Mass Spectrometry Data
The electron ionization mass spectrum of 4-Fluoro-2-iodoaniline is characterized by a distinct

molecular ion peak and several major fragment ions. The key quantitative data is summarized

in the table below.
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Feature m/z Ratio Relative Abundance

Molecular Ion Peak [M]⁺ 237 High

Fragment Ion 1 110 High

Fragment Ion 2 83 Moderate

Table 1: Key mass spectrometry data for 4-Fluoro-2-iodoaniline.

Interpretation of Fragmentation
The fragmentation of 4-Fluoro-2-iodoaniline in the mass spectrometer follows predictable

pathways for aromatic amines and halogenated compounds. The molecular ion peak at m/z

237 corresponds to the molecular weight of the compound (C₆H₅FIN).[1] The primary

fragmentation involves the loss of an iodine atom, which is a common fragmentation pathway

for iodo-substituted aromatic compounds, leading to the formation of a highly abundant

fragment at m/z 110. A subsequent fragmentation could involve the loss of HCN, a

characteristic fragmentation of anilines, which would explain the presence of other smaller

fragments. The fragment at m/z 83 could arise from the further breakdown of the aromatic ring

structure. Aromatic compounds are known to produce strong molecular ion peaks due to their

stable structures.

Proposed Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1303420?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

